5-Chloro-2-ethoxypyridine-4-carboxylic acid

• IUPAC Name: 5-chloro-2-ethoxypyridine-4-carboxylic acid
• InChI: InChI=1S/C8H8ClNO3/c1-2-13-7-3-5(8(11)12)6(9)4-10-7/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: SBQPYXDMQNUYEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C(=C1)C(=O)O)Cl
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol

Description

5-Chloro-2-ethoxypyridine-4-carboxylic acid is a chemical compound with the CAS Number: 1593360-08-7. It has a molecular weight of 201.61 and its IUPAC name is 5-chloro-2-ethoxyisonicotinic acid. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClNO3/c1-2-13-7-3-5 (8 (11)12)6 (9)4-10-7/h3-4H,2H2,1H3, (H,11,12). This indicates that the compound contains 8 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

• Synthesis of Anticancer Agents : 5-Chloro-2-ethoxypyridine-4-carboxylic acid derivatives have been used in the synthesis of potential anticancer agents, specifically pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines. These compounds showed effects on the proliferation and mitotic index of cultured L1210 cells and survival of mice bearing P388 leukemia (Temple et al., 1983).

• Reactivity Studies : Research has been conducted on the reactivity of 5-chloro-2,4-dihydroxypyridine derivatives, including 5-chloro-2-ethoxy-4-hydroxypyridine, towards various agents like bromine and hydrochloric acid (Kolder & Hertog, 2010).

• Thermal Eliminations Study : A kinetic study on the thermal decomposition of compounds including 2-ethoxypyridine derivatives has been conducted, shedding light on the effects of the aza ‘substituent’ and π-bond order on elimination rates (Al-Awadi & Taylor, 1986).

• Synthesis of Gastric-Acid Inhibiting Compounds : This compound has been used in the synthesis of 4-methoxy-2,3,5-trimethylpyridine, an important building block for preparing gastric-acid inhibiting compounds (Mittelbach et al., 1988).

• Synthesis of Pyrrolizidine Alkaloids : It's used in the synthesis of all stereoisomers of 4-carboxy-4-ethyl-3-hydroxy-2-isopropyl-4-butanolide, a component of axillaridine, which is a pyrrolizidine alkaloid (Matsumoto et al., 1992).

Safety and Hazards

The compound is associated with several hazard statements including H315, H319, and H335. These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.